4-Amino-3,3-dimethylbutan-1-ol

• IUPAC Name: 4-amino-3,3-dimethylbutan-1-ol
• InChI: InChI=1S/C6H15NO/c1-6(2,5-7)3-4-8/h8H,3-5,7H2,1-2H3
• InChI Key: INBMMXYCODJFAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCO)CN
• Molecular Formula: C6H15NO
• Molecular Weight: 117.19 g/mol
• CAS No.: 622865-33-2

Description

“4-Amino-3,3-dimethylbutan-1-ol” is an organic compound with a molecular formula of C6H15NO. It has a molecular weight of 117.19 g/mol.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: InChI=1S/C6H14O/c1-6(2,3)4-5-7/h7H,4-5H2,1-3H3.

Physical and Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 117.19 g/mol.

Scientific Research Applications

1. Neurobiological Applications

A study presented a novel cage-GABA compound for GABA uncaging without experimental compromises, demonstrating significant potential for complex neurobiological studies, including artificial epileptic rhythms in neural networks. This indicates the utility of similar compounds in developing tools for precise neurobiological investigations (Chiovini et al., 2021).

2. Biochemical Assays for Disease Research

Benzothiazoles, including structures similar to the query compound, were identified as potential inhibitors of Huntington's disease protein aggregation, highlighting the application of small molecules in therapeutic strategies against neurodegenerative diseases (Heiser et al., 2002).

3. Biodegradable Polymers

Research on Poly(β-amino esters) synthesized via reactions involving secondary amines (related to the structure of 4-Amino-3,3-dimethylbutan-1-ol) indicates applications in developing biodegradable materials with potential for gene delivery systems, showcasing the role of such compounds in creating environmentally friendly and medically relevant polymers (Lynn and Langer, 2000).

4. Molecular Fluorescence in Protein Studies

A study involving an unnatural amino acid based on solvatochromic fluorophore for application in studying protein-protein interactions, suggesting the usefulness of structurally similar amino compounds in enhancing the understanding of dynamic biological processes (Loving and Imperiali, 2008).

5. Materials Science and Corrosion Inhibition

An investigation into the corrosion inhibition of copper alloy by an aliphatic polyamine compound showcases the importance of such molecules in protecting materials against environmental damage, highlighting potential industrial applications (Yu et al., 2017).

Safety and Hazards

Safety data for “4-Amino-3,3-dimethylbutan-1-ol” indicates that it should be stored in a dark place, under an inert atmosphere, at room temperature. It has hazard statements H227, H315, H319, and H335.

Future Directions

While specific future directions for “4-Amino-3,3-dimethylbutan-1-ol” are not available, the development of molecular force fields for Molecular Dynamics or Monte Carlo simulations of biomolecular systems could be a potential area of interest.

Mechanism of Action

Target of Action

The primary target of 4-Amino-3,3-dimethylbutan-1-ol is the microbial formation of trimethylamine (TMA) in the gut . This compound acts on the gut microbiota, specifically influencing the bacterial taxon Clostridiales .

Mode of Action

This compound inhibits the formation of TMA in the gut microbiota . This results in a reduction of plasma trimethylamine N-oxide (TMAO) levels after choline or carnitine supplementation . The compound consequently inhibits choline-enhanced endogenous macrophage foam cell formation .

Biochemical Pathways

The biochemical pathway affected by this compound involves the metabolism of choline and carnitine. By inhibiting TMA formation, the compound reduces TMAO levels, which are typically elevated after choline or carnitine supplementation . This leads to a decrease in macrophage foam cell formation, a key event in the development of atherosclerotic lesions .

Pharmacokinetics

Its molecular weight of 11719 g/mol suggests that it may have favorable absorption and distribution properties

Result of Action

The action of this compound results in a decrease in the formation of atherosclerotic lesions in mice . This is achieved without alterations in circulating cholesterol levels , suggesting that the compound’s effects are primarily due to its influence on gut microbiota and TMAO levels.

Action Environment

The action of this compound is influenced by the gut environment, particularly the composition of the gut microbiota Environmental factors such as diet, which can influence gut microbiota composition, may therefore affect the compound’s action, efficacy, and stability